Cas no 27134-26-5 (Benzenamine, chloro-)

Benzenamine, chloro- structure
Benzenamine, chloro- structure
Product Name:Benzenamine, chloro-
CAS No:27134-26-5
MF:C6H6ClN
MW:127.571540355682
CID:264687
PubChem ID:7240
Update Time:2025-04-19

Benzenamine, chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, chloro-
    • 2-chloroaniline
    • Chloroaniline
    • o-Aminochlorobenzene
    • Benzeneamine, 2-chloro-
    • 2-Chlorophenylamine
    • Aniline, o-chloro-
    • 2-Amino-1-chlorobenzene
    • 95-51-2
    • o-Chloroaminobenzene
    • 2-CHLOROANILINE-
    • Codeine TMS
    • CHEMBL389885
    • 1-Amino-2-chlorobenzene
    • EN300-17987
    • o-Chloroaniline
    • AI3-16321
    • BIDD:GT0224
    • 2-Chloro aniline
    • Benzenamine, 2-chloro-
    • 6-chloroaniline
    • UNII-G14I494T2F
    • 2-Chloroaniline, technical, >=98.0% (GC)
    • 2-Chloroaniline 100 microg/mL in Acetonitrile
    • HSDB 2045
    • 2-Chlorobenzenamine
    • CCRIS 2880
    • 2-Chloro-phenylamine
    • EC 202-426-4
    • NSC6183
    • MLS002454424
    • NCGC00091121-01
    • NCGC00258356-01
    • o-chloro-aniline
    • NSC 6183
    • 2-CHLOROANILINE [HSDB]
    • o-Chloraniline
    • STR00033
    • 2-Chloroaniline, PESTANAL(R), analytical standard
    • 27134-26-5
    • HMS3039D15
    • (2-chlorophenyl)-amine
    • CAS-95-51-2
    • (2-chlorophenyl)amine
    • WLN: ZR BG
    • J-509009
    • MFCD00007656
    • Q2294431
    • DTXSID2021810
    • 1,2-aminochlorobenzene
    • Azoic diazo component 44, base
    • G14I494T2F
    • O-CHLOROANILINE [MI]
    • DTXCID001810
    • AKOS000119118
    • NSC-6183
    • SCHEMBL25495
    • 2-CHLORO-ANILINE
    • CHLOROANILINE, O-
    • FT-0611903
    • A15103
    • Tox21_200802
    • EINECS 202-426-4
    • NCGC00091121-02
    • SMR001372017
    • Fast Yellow GC Base
    • 2-Chloroaniline, >=99.5% (GC)
    • InChI=1/C6H6ClN/c7-5-3-1-2-4-6(5)8/h1-4H,8H
    • NS00010859
    • AM87482
    • F2190-0428
    • Inchi: 1S/C6H6ClN/c7-5-3-1-2-4-6(5)8/h1-4H,8H2
    • InChI Key: AKCRQHGQIJBRMN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 127.01898
  • Monoisotopic Mass: 127.018877
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 4.4 (NTP, 1992) (Relative to Air)
  • Melting Point: -14 deg C
  • Boiling Point: 208.8 deg C
  • Flash Point: 208 °F (NTP, 1992)
  • Refractive Index: Index of refraction = 1.5895 at 20 °C/D
  • PSA: 26.02
  • LogP: 2.48580

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